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Compound of Interest

Compound Name: Fosmanogepix (tautomerism)

Cat. No.: B14748620 Get Quote

Topic: Personal Protective Equipment for Handling Fosmanogepix (tautomerism)

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals handling Fosmanogepix. The following procedural guidance is

based on the available data for Fosmanogepix and established best practices for handling

potent investigational compounds.

Physicochemical Properties of Fosmanogepix
A summary of the known quantitative data for Fosmanogepix is presented below. This

information is essential for understanding the compound's basic properties for safe handling

and preparation of solutions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14748620?utm_src=pdf-interest
https://www.benchchem.com/product/b14748620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14748620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 2091769-17-2 [1][2][3][4]

Molecular Formula C22H21N4O6P [1][2]

Molecular Weight 468.41 g/mol [2][3]

Appearance Solid [3]

Solubility

DMSO 5 mg/mL (with

ultrasonic and pH adjustment

to 4 with HCl)

[3]

Storage

Powder: -20°C for 3 years; 4°C

for 2 years. In solvent: -80°C

for 6 months; -20°C for 1

month.

[3]

Note on Tautomerism: Fosmanogepix exists in tautomeric forms. For the purposes of laboratory

safety and handling, all tautomers should be treated as having the same toxicological

properties. Standard handling procedures for the primary compound are applicable to any

mixture of its tautomers.

I. Personal Protective Equipment (PPE)
Given that Fosmanogepix is a potent, investigational antifungal agent, a conservative approach

to PPE is mandatory to minimize exposure. The following PPE is required for handling

Fosmanogepix in a laboratory setting.

Core PPE Requirements:

Gloves: Two pairs of chemotherapy-tested nitrile gloves should be worn at all times when

handling the solid compound or solutions.[5] Gloves should be changed immediately if

contaminated, torn, or after a maximum of 60 minutes of continuous use.[6]

Eye Protection: Chemical splash goggles with side shields are mandatory to protect against

accidental splashes.[7]
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Body Protection: A disposable, solid-front, back-closing laboratory gown made of a low-

permeability fabric is required.[5][8] Gown cuffs should be tucked into the outer gloves.

Respiratory Protection: When handling the powdered form of Fosmanogepix outside of a

certified chemical fume hood or biological safety cabinet, a NIOSH-approved N95 respirator

is required to prevent inhalation of airborne particles.[7]

The following diagram outlines the decision-making process for selecting the appropriate level

of PPE based on the handling procedure.
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PPE Selection Workflow for Fosmanogepix Handling

Start: Prepare to handle Fosmanogepix

What is the handling procedure?

Handling solid (powder)?

Solid

Handling liquid (solution)?

Liquid

Is handling within a certified fume hood or BSC?

Required PPE:
- Double Nitrile Gloves

- Lab Gown
- Safety Goggles

Required PPE:
- Double Nitrile Gloves

- Lab Gown
- Safety Goggles

Yes

Required PPE:
- Double Nitrile Gloves

- Lab Gown
- Safety Goggles
- N95 Respirator

No

Proceed with experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling Fosmanogepix.
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II. Operational and Disposal Plans
A. Routine Handling Protocol
1. Preparation and Weighing of Solid Fosmanogepix:

Step 1: Designated Area. All handling of solid Fosmanogepix must be conducted in a

designated area, such as a certified chemical fume hood or a powder containment balance

enclosure, to minimize the risk of inhalation and contamination of the laboratory

environment.

Step 2: Donning PPE. Before handling the compound, don the appropriate PPE as outlined

in the diagram above (double gloves, lab gown, safety goggles, and N95 respirator if outside

a fume hood).

Step 3: Weighing. Use a tared weigh boat or paper. Handle the container of Fosmanogepix

with care to avoid generating dust.

Step 4: Post-Weighing. After weighing, carefully transfer the compound to the dissolution

vessel. Clean the spatula and weighing area with a damp cloth to remove any residual

powder. Dispose of the weigh boat and cleaning materials as hazardous waste.

2. Reconstitution and Dilution:

Step 1: Solvent Addition. In a certified chemical fume hood, add the desired solvent to the

vessel containing the weighed Fosmanogepix.

Step 2: Dissolution. Cap the vessel and mix gently until the compound is fully dissolved. As

noted, sonication and pH adjustment may be necessary for dissolution in DMSO.[3]

Step 3: Labeling. Clearly label the container with the compound name, concentration,

solvent, date, and your initials.

B. Emergency Procedures
1. Personnel Exposure:
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Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

2. Spill Management:

Step 1: Evacuate and Secure. Alert others in the area and evacuate non-essential personnel.

Restrict access to the spill area.

Step 2: Don PPE. Before cleaning the spill, don the appropriate PPE, including double nitrile

gloves, a lab gown, safety goggles, and an N95 respirator.

Step 3: Contain and Clean.

For Solid Spills: Gently cover the spill with absorbent pads dampened with water to avoid

raising dust. Carefully scoop the material into a labeled hazardous waste container.

For Liquid Spills: Cover the spill with absorbent pads, starting from the outside and

working inwards.

Step 4: Decontaminate. Clean the spill area with a detergent solution, followed by a rinse

with water. All cleaning materials must be disposed of as hazardous waste.

C. Disposal Plan
All materials contaminated with Fosmanogepix are to be considered hazardous waste.

Waste Segregation: Segregate Fosmanogepix waste from other waste streams.[9]

Containerization:
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Solid Waste: Unused compound, contaminated gloves, gowns, weigh boats, and cleaning

materials should be placed in a clearly labeled, sealed, and puncture-resistant hazardous

waste container.[9]

Liquid Waste: Solutions of Fosmanogepix should be collected in a sealed, leak-proof, and

clearly labeled hazardous waste container.

Labeling: All waste containers must be labeled as "Hazardous Waste" and include the full

chemical name "Fosmanogepix".[9]

Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a certified hazardous waste disposal

contractor.[9] Do not dispose of Fosmanogepix down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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